Cas no 25336-51-0 (1,6-Diazabicyclo[4.4.1]undecane(8CI,9CI))

• Product Name: 1,6-Diazabicyclo[4.4.1]undecane(8CI,9CI)
• CAS No: 25336-51-0
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 274865
• PubChem ID: 141191
• Update Time: 2025-04-19

1,6-Diazabicyclo[4.4.1]undecane(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 1,6-Diazabicyclo[4.4.1]undecane(8CI,9CI)
• 1,6-diazabicyclo[4.4.1]undecane
• 1,6-Diazabicyclo(4.4.1)undecane
• DTXSID20179984
• 25336-51-0

• Inchi： 1S/C9H18N2/c1-2-6-11-8-4-3-7-10(5-1)9-11/h1-9H2
• InChI Key： GDLMPSBUELUPDP-UHFFFAOYSA-N
• SMILES： N12CCCCN(CCCC1)C2

Computed Properties

• Exact Mass: 154.14714
• Monoisotopic Mass: 154.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 98.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Density: 1
• Boiling Point: 207.2°C at 760 mmHg
• Flash Point: 72.4°C
• Refractive Index: 1.531
• PSA: 6.48